4-(4-((furan-2-ylmethyl)sulfonyl)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide

• IUPAC Name: 4-[4-(furan-2-ylmethylsulfonyl)piperidine-1-carbonyl]-N,N-dimethylbenzenesulfonamide
• InChI: InChI=1S/C19H24N2O6S2/c1-20(2)29(25,26)18-7-5-15(6-8-18)19(22)21-11-9-17(10-12-21)28(23,24)14-16-4-3-13-27-16/h3-8,13,17H,9-12,14H2,1-2H3
• InChI Key: IGFSEULCKNGTQN-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)C(=O)N2CCC(CC2)S(=O)(=O)CC3=CC=CO3
• Molecular Formula: C19H24N2O6S2
• Molecular Weight: 440.5 g/mol

Description

4-(4-((furan-2-ylmethyl)sulfonyl)piperidine-1-carbonyl)-N,N-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H24N2O6S2 and its molecular weight is 440.53. The purity is usually 95%.
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Scientific Research Applications

Herbicidal Activity

Research on structurally related sulfonamide compounds, such as those with 2-arylsubstituted oxiranylmethyl structures, has demonstrated herbicidal activity. The stereochemical structure-activity relationship was explored by synthesizing enantiomers of these compounds, revealing that (S)-isomers were the active forms for herbicidal effectiveness (Hosokawa et al., 2001).

Carbonic Anhydrase Inhibition

Sulfonamides incorporating various moieties have been investigated for their inhibition of human carbonic anhydrase isozymes, showing significant inhibition, especially against hCA II and tumor-associated isoforms hCA IX and XII. These findings suggest potential applications in designing inhibitors targeting specific isozymes for therapeutic interventions (Alafeefy et al., 2015).

Antidepressant Metabolism Studies

The compound Lu AA21004, related to the chemical class of interest, has been studied for its metabolism, identifying various metabolites and enzymes involved in its oxidative metabolism. This research contributes to understanding the metabolic pathways of novel antidepressants and their pharmacokinetics (Hvenegaard et al., 2012).

Organic Synthesis Methodologies

Efficient synthesis strategies for sulfonylated furan derivatives highlight the versatility of such compounds in organic synthesis. These methodologies provide a basis for the preparation of structurally diverse compounds with potential applications in various scientific fields (Cui et al., 2018).

Anticancer Activity

Novel sulfonamide derivatives have been synthesized and evaluated for their in vitro anticancer activity. Compounds exhibiting significant activity against leukemia, colon cancer, and melanoma cell lines underscore the therapeutic potential of sulfonamide compounds in cancer treatment (Szafrański & Sławiński, 2015).

Corrosion Inhibition

Piperidine derivatives, closely related to the queried compound, have been studied for their corrosion inhibition properties on iron, demonstrating potential applications in materials science and engineering to protect metals from corrosion (Kaya et al., 2016).